Cas no 1794752-24-1 (Ambroxol Cyclic Impurity-d5 Dihydrochloride)

• Product Name: Ambroxol Cyclic Impurity-d5 Dihydrochloride
• CAS No: 1794752-24-1
• MF: C₁₄H₁₈Br₂N₂O
• MW: 390.113522052765
• CID: 4554829
• PubChem ID: 71313130
• Update Time: 2025-10-16

Ambroxol Cyclic Impurity-d5 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ambroxol Cyclic Impurity-d5 Dihydrochloride
• AMbroxol EP IMpurity B-d5 Dihydrochloride
• NA 873-d5 Dihydrochloride
• trans-4-(6,8-DibroMo-1,4-dihydro-3(2H)-quinazolinyl)cyclohexanol-d5 Dihydrochloride
• 1,2,2,6,6-pentadeuterio-4-(6,8-dibromo-2,4-dihydro-1H-quinazolin-3-yl)cyclohexan-1-ol
• 1794752-24-1

• Inchi： 1S/C14H18Br2N2O/c15-10-5-9-7-18(8-17-14(9)13(16)6-10)11-1-3-12(19)4-2-11/h5-6,11-12,17,19H,1-4,7-8H2/t11-,12-
• InChI Key： AJOQVCHLLULVGK-HAQNSBGRSA-N
• SMILES： c1c2CN(CNc2c(Br)cc1Br)[C@H]1CC[C@H](O)CC1

Computed Properties

• Exact Mass: 395.00792g/mol
• Monoisotopic Mass: 393.00997g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.7±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 470.4±45.0 °C at 760 mmHg
• Flash Point: 238.3±28.7 °C
• Vapor Pressure: No data available

Ambroxol Cyclic Impurity-d5 Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Ambroxol Cyclic Impurity-d5 Dihydrochloride

Ambroxol Cyclic Impurity-d5 Dihydrochloride (CAS No. 1794752-24-1): An In-Depth Overview

Ambroxol Cyclic Impurity-d5 Dihydrochloride (CAS No. 1794752-24-1) is a deuterated derivative of a cyclic impurity associated with the mucolytic agent ambroxol. This compound is of significant interest in the pharmaceutical and analytical chemistry fields due to its utility in the development and validation of analytical methods for impurity profiling in drug substances and products.

The ambroxol molecule itself is a well-known expectorant used in the treatment of respiratory conditions, such as bronchitis and chronic obstructive pulmonary disease (COPD). The presence of impurities, particularly cyclic impurities, can significantly impact the safety and efficacy of pharmaceutical formulations. Therefore, the accurate identification and quantification of these impurities are crucial for ensuring the quality and purity of drug products.

Ambroxol Cyclic Impurity-d5 Dihydrochloride is particularly valuable in this context because the deuterium labeling allows for enhanced detection and quantification using techniques such as liquid chromatography-mass spectrometry (LC-MS). Deuterated compounds like this one serve as internal standards, providing a stable reference point for the analysis of trace impurities in complex matrices.

Recent research has highlighted the importance of ambroxol and its derivatives in various therapeutic applications. For instance, studies have shown that ambroxol may have neuroprotective properties, potentially beneficial in the treatment of neurodegenerative diseases such as Parkinson's disease. The ability to accurately quantify impurities like Ambroxol Cyclic Impurity-d5 Dihydrochloride is essential for ensuring that these potential therapeutic benefits are not compromised by the presence of unwanted contaminants.

In the realm of analytical chemistry, Ambroxol Cyclic Impurity-d5 Dihydrochloride has been used to develop and validate robust methods for impurity profiling. These methods often involve advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS). The use of deuterated internal standards enhances the precision and accuracy of these analyses, allowing for more reliable results.

The pharmaceutical industry places a high emphasis on the quality control of drug substances and products. Regulatory agencies, such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), require comprehensive impurity profiles to ensure that drug products meet stringent safety and efficacy standards. Ambroxol Cyclic Impurity-d5 Dihydrochloride plays a critical role in meeting these regulatory requirements by providing a reliable means to detect and quantify cyclic impurities in ambroxol formulations.

Moreover, the use of deuterated compounds like Ambroxol Cyclic Impurity-d5 Dihydrochloride in analytical methods has broader implications for drug development. By ensuring that impurities are accurately identified and quantified early in the development process, researchers can make informed decisions about formulation strategies and manufacturing processes. This can lead to more efficient drug development timelines and reduced risks associated with late-stage failures due to impurity issues.

In conclusion, Ambroxol Cyclic Impurity-d5 Dihydrochloride (CAS No. 1794752-24-1) is a valuable tool in the pharmaceutical and analytical chemistry fields. Its use as an internal standard in LC-MS analyses enhances the accuracy and reliability of impurity profiling, contributing to the overall quality and safety of drug products. As research into ambroxol and its derivatives continues to uncover new therapeutic applications, the importance of precise impurity analysis will only grow.